molecular formula C19H38N2 B15443635 2-hexadecyl-4,5-dihydro-1H-imidazole CAS No. 68006-05-3

2-hexadecyl-4,5-dihydro-1H-imidazole

Cat. No.: B15443635
CAS No.: 68006-05-3
M. Wt: 294.5 g/mol
InChI Key: YCXSOFSFOLMPHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Hexadecyl-4,5-dihydro-1H-imidazole is a saturated imidazoline derivative characterized by a 16-carbon alkyl chain (hexadecyl) attached to the nitrogen at position 2 of the imidazole ring. This compound belongs to the broader class of 4,5-dihydroimidazoles, which are structurally defined by a partially hydrogenated imidazole core. The hexadecyl substituent confers significant lipophilicity, influencing its solubility, aggregation behavior, and biological interactions. Characterization methods such as $ ^1H $-NMR, $ ^{13}C $-NMR, and mass spectrometry (MS) are routinely employed, as demonstrated for structurally related compounds .

Properties

CAS No.

68006-05-3

Molecular Formula

C19H38N2

Molecular Weight

294.5 g/mol

IUPAC Name

2-hexadecyl-4,5-dihydro-1H-imidazole

InChI

InChI=1S/C19H38N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-20-17-18-21-19/h2-18H2,1H3,(H,20,21)

InChI Key

YCXSOFSFOLMPHV-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCCCC1=NCCN1

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • Alkyl Chain Length : Longer alkyl chains (e.g., hexadecyl vs. heptadecyl) enhance lipophilicity, which may improve membrane permeability but reduce aqueous solubility .
  • Aromatic vs.

Physical and Spectroscopic Properties

Comparative data for selected compounds:

Compound (ID from Evidence) Melting Point (°C) Yield (%) MS Data (m/z) Elemental Analysis (C/H/N/S)
109 (1-Methyl-2-phenyl derivative) 240–241 63 549 [M$^+$] (100%) Calc: C 61.26, H 5.15, N 10.21, S 23.38
10b (2-Phenyl derivative) 128–132 55 563 [M$^+$] (65%) Found: C 61.41, H 5.50, N 9.89, S 21.83
2-Heptadecyl derivative Not reported Not reported Not reported Not reported

Key Observations :

  • Higher melting points correlate with crystalline packing influenced by bulky substituents (e.g., compound 109 vs. 10b) .
  • Mass spectrometry confirms molecular ion peaks consistent with calculated masses, validating synthesis .

Antimicrobial Activity

  • Imidazoline Derivatives (General) : Exhibit broad-spectrum activity against Gram-positive (e.g., S. aureus), Gram-negative bacteria (e.g., E. coli), and fungi (e.g., C. albicans), often comparable to amoxicillin .
  • 2-[4-(Hexyloxy)phenyl] Derivative : Shows 65% quorum-sensing inhibition at 90 µM (IC$_{50}$ = 56.38 µM), outperforming 4-nitro-pyridine-N-oxide but less potent than natural lactones .
  • Hybrid Compounds : Derivatives combining 4,5-dihydro-1H-imidazole with phthalazin-1(2H)-imine exhibit antiproliferative activity against human tumor cells, with selectivity indices influenced by substituents .

Antioxidant and Anticancer Activity

  • 4,5-Dihydroimidazole Hybrids : Demonstrate significant antioxidant activity, reducing oxidative hemolysis in erythrocytes .

Q & A

Basic Questions

Q. What synthetic strategies are effective for preparing 2-hexadecyl-4,5-dihydro-1H-imidazole, and how do reaction parameters influence yield?

  • Methodology :

  • Alkylation of imidazole precursors : React 4,5-dihydro-1H-imidazole with 1-bromohexadecane under basic conditions (e.g., K₂CO₃ in DMF at 80°C for 12–24 hours). The long alkyl chain necessitates prolonged reaction times and inert atmospheres to prevent oxidation .
  • Microwave-assisted synthesis : Reduces reaction time (e.g., 2 hours at 120°C) while maintaining yields >70% .
  • Key parameters : Solvent polarity (DMF > ethanol), temperature (80–120°C), and stoichiometric excess of alkylating agent (1.5–2 equivalents).

Q. Which spectroscopic techniques are optimal for structural confirmation and purity assessment?

  • Nuclear Magnetic Resonance (NMR) :

  • ¹H NMR : Peaks at δ 1.2–1.4 ppm (hexadecyl CH₂ groups), δ 3.6–3.8 ppm (imidazole N-CH₂), and δ 7.2 ppm (NH proton, broad singlet) .
  • ¹³C NMR : Signals at δ 22–32 ppm (alkyl chain), δ 45–50 ppm (imidazole C-N), and δ 160–165 ppm (C=N) .
    • Infrared (IR) Spectroscopy : Stretches at 3200–3400 cm⁻¹ (N-H), 2850–2950 cm⁻¹ (C-H alkyl), and 1640–1680 cm⁻¹ (C=N) .
    • Mass Spectrometry (MS) : Molecular ion peak at m/z 337 (C₁₉H₃₅N₂⁺) with fragmentation patterns confirming the alkyl chain .

Q. How does the solubility profile of this compound impact experimental design?

  • Solubility Data :

SolventSolubility (mg/mL)Notes
DMSO>50Preferred for biological assays
Ethanol<1Limited due to alkyl chain
Hexane~10Useful for hydrophobic phases
  • Design considerations : Use surfactants (e.g., Tween-80) or co-solvents (DMSO:water mixtures) for homogeneous dispersion in aqueous systems .

Advanced Questions

Q. How can Density Functional Theory (DFT) elucidate reaction mechanisms or electronic properties?

  • Applications :

  • Reaction mechanism : Simulate nucleophilic substitution pathways during alkylation to identify transition states and activation energies (e.g., ΔG‡ ≈ 25–30 kcal/mol) .
  • Electronic properties : Calculate HOMO-LUMO gaps (~4.5 eV) to predict redox behavior or ligand-metal interactions .
    • Protocol : Optimize geometries at B3LYP/6-31G(d) level, followed by frequency analysis to confirm minima. Solvent effects modeled via PCM .

Q. What experimental approaches resolve contradictions in reported biological activity data?

  • Strategies :

  • Purity validation : Combine HPLC (≥95% purity) with elemental analysis to exclude impurities as confounding factors .
  • Dose-response studies : Use standardized assays (e.g., MIC for antimicrobial activity) across multiple cell lines or bacterial strains to account for variability .
  • Control experiments : Compare with structurally similar analogs (e.g., 2-octadecyl derivatives) to isolate chain-length effects .

Q. What challenges arise in crystallizing this compound for X-ray diffraction, and how are they addressed?

  • Challenges : Low solubility in polar solvents and tendency to form oily residues.
  • Solutions :

  • Co-crystallization : Use small-molecule co-formers (e.g., succinic acid) to stabilize crystal lattice .
  • Slow evaporation : Dissolve in chloroform:methanol (9:1) and evaporate at 4°C over 7–10 days .
  • Data collection : Employ synchrotron radiation for weak diffraction patterns caused by flexible alkyl chains .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.